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In the pursuit of enhanced fire safety for polymeric materials, researchers and drug

development professionals are constantly seeking effective flame retardant solutions. Among

the myriad of options, antimony-based compounds and zinc borate have emerged as

prominent choices. This guide provides an objective comparison of the performance of

antimony hydroxide and zinc borate, supported by experimental data, to aid in the selection

of the most suitable flame retardant for specific applications.

Executive Summary
Antimony trioxide, the active form of antimony hydroxide in flame retardancy, has long been a

benchmark due to its synergistic effects with halogenated compounds. It primarily acts in the

gas phase by scavenging flame-propagating radicals. However, growing environmental and

health concerns have spurred the search for alternatives. Zinc borate has gained significant

traction as a multifunctional flame retardant. It operates through both condensed and gas-

phase mechanisms, offering benefits such as smoke suppression and char promotion, and is

considered a more environmentally friendly option. This guide delves into their mechanisms of

action, presents a comparative analysis of their performance based on experimental data, and

provides detailed experimental protocols for key flammability tests.

Mechanism of Action
Antimony Trioxide (from Antimony Hydroxide)
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Antimony trioxide's flame retardant properties are most effective when used in conjunction with

halogenated compounds.[1][2] Its mechanism is predominantly a gas-phase process.[1][2]

Reaction with Halogenated Species: Upon heating, the halogenated compound in the

polymer decomposes to release hydrogen halides (HX). Antimony trioxide reacts with HX to

form antimony trihalides (SbX₃) or antimony oxyhalides (SbOX).[2]

Radical Trapping: These volatile antimony species enter the flame and act as radical

scavengers, interrupting the combustion chain reaction. They terminate the high-energy H•

and OH• radicals that are essential for flame propagation.[2][3]

Oxygen Displacement: The formation of antimony trihalides and water vapor helps to dilute

the flammable gases and displace oxygen from the combustion zone.[2]

Zinc Borate

Zinc borate is a versatile flame retardant that functions in both the condensed and gas phases.

[4][5][6]

Endothermic Decomposition: When heated, hydrated zinc borate releases water molecules

in an endothermic process, which cools the polymer surface and slows down thermal

decomposition.[4][6][7]

Formation of a Protective Layer: The released water vapor dilutes flammable gases.[4][7]

Subsequently, zinc borate forms a glassy layer of boric oxide and zinc oxide on the polymer

surface.[4][6] This layer acts as a physical barrier, insulating the underlying material from

heat and oxygen.[4][6]

Char Promotion: Zinc borate promotes the formation of a stable carbonaceous char, which

further insulates the polymer and reduces the release of flammable volatiles.[4][5]

Smoke Suppression: By promoting char formation and inhibiting the release of volatile

organic compounds, zinc borate is an effective smoke suppressant.[4]
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The following tables summarize quantitative data from various studies comparing the flame

retardant performance of antimony trioxide and zinc borate in different polymer systems.

Table 1: Limiting Oxygen Index (LOI) and UL 94 Classification

Polymer
System

Flame
Retardant
(phr)

LOI (%) UL 94 Rating Reference

Flexible PVC None 24.5 - [8]

Flexible PVC 4 phr Sb₂O₃ 29.4 - [8]

Flexible PVC
3 phr ZB + 20

phr ATH

26.25 (approx.

5% increase)
- [8]

Halogenated PE ATO - V-0 [9]

Halogenated PE

Partial

replacement of

ATO with ZB

- V-0 [9]

ABS

75% ATO

replacement with

ZB

- V-0 [9]

PVC Cable

Compound
5-10 phr Sb₂O₃

3-5 point

increase
- [10]

Table 2: Cone Calorimetry Data
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Polymer
System

Flame
Retardant

Peak Heat
Release
Rate
(pHRR)
(kW/m²)

Total Heat
Release
(THR)
(MJ/m²)

Total
Smoke
Release
(TSR)
(m²/m²)

Reference

Flexible PVC

Film
4 phr Sb₂O₃ Base Base Base [11]

Flexible PVC

Film

2 phr ZB + 2

phr Sb₂O₃

Reduced by

32.1%

Reduced by

27.5%

Reduced by

22.1%
[11]

Flexible PVC

Film

2 phr SnO₂ +

2 phr Sb₂O₃

Reduced by

27%

Reduced by

12.5%

Increased by

16.5%
[11]

Experimental Protocols
1. Limiting Oxygen Index (LOI) - ASTM D2863

This test measures the minimum concentration of oxygen in an oxygen/nitrogen mixture that

will just support the flaming combustion of a material.

Apparatus: A heat-resistant glass chimney containing a sample holder, gas mixing and

control system, and an igniter.

Procedure:

A vertically oriented sample is placed in the chimney.

A mixture of oxygen and nitrogen is flowed upwards through the chimney.

The top of the sample is ignited.

The oxygen concentration is adjusted until the flame is just extinguished.

The LOI is the oxygen concentration at which the sample self-extinguishes within 3

minutes of ignition and has a flame travel of less than 50 mm.

2. UL 94 Vertical Burn Test
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This test assesses the flammability of plastic materials in response to a small open flame.

Apparatus: A test chamber, a Bunsen burner, a sample holder, and a timer.

Procedure:

A rectangular test specimen is held vertically.

A controlled flame is applied to the lower end of the specimen for 10 seconds and then

removed.

The duration of flaming combustion after the first flame application is recorded.

The flame is reapplied for another 10 seconds.

The duration of flaming and glowing combustion after the second flame application is

recorded.

Materials are classified as V-0, V-1, or V-2 based on the burning times, dripping behavior,

and ignition of a cotton indicator placed below the specimen.

3. Cone Calorimetry - ASTM E1354

This is one of the most effective methods for evaluating the fire performance of materials. It

measures heat release rate, smoke production, and mass loss rate.

Apparatus: A conical radiant heater, a load cell, a smoke measurement system, and gas

analyzers.

Procedure:

A horizontally oriented sample is exposed to a controlled level of radiant heat from the

conical heater.

An external igniter is used to ignite the flammable gases evolved from the sample.

The heat release rate is determined by measuring the oxygen consumption during

combustion.
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Smoke production is measured using a laser photometer system.

The mass of the sample is continuously monitored to determine the mass loss rate.

Visualizing the Mechanisms
Flame Retardant Mechanism of Antimony Trioxide

Caption: Gas-phase radical scavenging mechanism of antimony trioxide.

Flame Retardant Mechanism of Zinc Borate

Caption: Condensed and gas-phase mechanisms of zinc borate.

Conclusion
The choice between antimony hydroxide and zinc borate as a flame retardant depends on

the specific requirements of the application, including the polymer type, desired fire safety

standards, and environmental considerations.

Antimony trioxide, in synergy with halogens, provides excellent flame retardancy, primarily

through gas-phase inhibition. It is a well-established and effective option, particularly where

high flame retardant efficiency is paramount.

Zinc borate offers a multifunctional approach to flame retardancy, acting in both the

condensed and gas phases. Its ability to promote char formation and suppress smoke

makes it a valuable alternative, especially in applications where smoke toxicity is a major

concern.[4] Furthermore, its more favorable environmental and health profile is a significant

advantage.[12]

In many formulations, a synergistic combination of both antimony trioxide and zinc borate can

be employed to optimize performance, balancing high flame retardancy with reduced smoke

emission and potentially lowering the overall cost and environmental impact.[13] Researchers

and developers are encouraged to conduct thorough testing based on the protocols outlined in

this guide to determine the optimal flame retardant system for their specific needs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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